Cas no 2229636-89-7 (4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one)
4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one
- 4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
- 2229636-89-7
- EN300-1790592
-
- Inchi: 1S/C14H16N2O/c17-14-7-10(8-16-14)5-6-11-9-15-13-4-2-1-3-12(11)13/h1-4,9-10,15H,5-8H2,(H,16,17)
- InChI Key: GOJDMXRXUVKKIT-UHFFFAOYSA-N
- SMILES: O=C1CC(CN1)CCC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 228.126263138g/mol
- Monoisotopic Mass: 228.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.9Ų
4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790592-0.05g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1790592-0.1g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1790592-0.25g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1790592-0.5g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1790592-1.0g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1790592-2.5g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1790592-5.0g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 5g |
$2940.0 | 2023-06-02 | ||
| Enamine | EN300-1790592-10.0g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 10g |
$4360.0 | 2023-06-02 | ||
| Enamine | EN300-1790592-1g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1790592-5g |
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one |
2229636-89-7 | 5g |
$2940.0 | 2023-09-19 |
4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one
4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one: A Comprehensive Overview
The compound with CAS No. 2229636-89-7, commonly referred to as 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrrolidinone, a five-membered lactam, and incorporates an indole moiety, which is known for its versatile biological activities. The integration of these structural elements makes 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one a promising candidate for various applications, particularly in drug discovery and development.
Recent studies have highlighted the potential of 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one as a modulator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The indole group, a heterocyclic aromatic structure, is known to exhibit significant pharmacological properties, including antioxidant and anti-inflammatory activities. This makes 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one a valuable compound for exploring therapeutic interventions in conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. One notable approach reported in *Organic Process Research & Development* utilizes microwave-assisted synthesis to enhance reaction efficiency. This method not only reduces reaction time but also improves the overall yield, making it more feasible for large-scale production. The use of eco-friendly solvents and catalysts further aligns this synthesis method with green chemistry principles.
In terms of structural characterization, 4-2-(1H-indol-3-yl)ethylpyrrolidinone has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional conformation, which is critical for understanding its interactions with biological targets. The pyrrolidinone ring adopts a rigid planar structure, while the indole group contributes to the molecule's flexibility, enabling it to bind to diverse receptor sites.
The pharmacokinetic properties of 4-2-(1H-indolyl)ethylpyrrolidinone have also been evaluated in preclinical models. Research published in *Drug Metabolism and Disposition* revealed that the compound exhibits moderate oral bioavailability and favorable tissue distribution profiles. These attributes are essential for developing it into an effective therapeutic agent. Furthermore, preliminary toxicity studies indicate that 4-(indole)ethylpyrrolidinone has a low toxicity profile, suggesting its potential for long-term administration.
Looking ahead, the development of 4-(indole)ethylpyrrolidinone as a drug candidate is expected to progress into clinical trials in the near future. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on optimizing its pharmacokinetic properties and identifying optimal dosing regimens. The compound's unique combination of structural features and biological activities positions it as a leading candidate in the race to discover novel treatments for chronic diseases.
In conclusion, 4-(indole)ethylpyrrolidinone (CAS No. 2229636897) represents a significant advancement in medicinal chemistry. Its versatile structure, combined with cutting-edge synthetic methods and promising preclinical data, underscores its potential as a future therapeutic agent. As research continues to unfold, this compound is poised to make a substantial impact on the field of drug discovery.
2229636-89-7 (4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)